Cas no 64922-04-9 (ethyl 1H-1,2,4-triazole-5-carboxylate)

• Product Name: ethyl 1H-1,2,4-triazole-5-carboxylate
• CAS No: 64922-04-9
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD19705874
• CID: 510684
• PubChem ID: 255397
• Update Time: 2025-06-15

ethyl 1H-1,2,4-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-[1,2,4]Triazole-3-carboxylic acid, ethyl ester
• 1H-1,2,4-Triazole-5-carboxylic acid ethyl ester
• Ethyl-1H-1,2,4-triazole-5-carboxylate
• 1H-1,2,4-triazole-3-carboxylic acid, ethyl ester
• Ethyl 1H-1,2,4-Triazole-3-Carboxylate
• ethyl 1H-1,2,4-triazole-5-carboxylate
• EN300-71983
• AT21347
• MFCD19705874
• SCHEMBL754148
• ethyl1H-1,2,4-triazole-5-carboxylate
• CS-0151652
• 1H-[1,2,4]triazole-3-carboxylic acid ethyl ester
• DTXSID30292219
• BS-3800
• 64922-04-9
• STL133419
• 1H-1,2,4-triazol-3-carboxylic acid ethyl ester
• ethyl 4H-1,2,4-triazole-3-carboxylate
• Ethyl 1H-1,2,4-triazole-3-carboxylate #
• 1H-[1,2,4]triazole-3-carboxylate ethyl ester
• NSC-80859
• NSC80859
• AKOS011534096
• ethyl1,2,4-triazole-3-carboxylate
• DB-073552
• Z1124756565
• AKOS005744462
• 4H-[1,2,4]triazole-3-carboxylic acid ethyl ester
• SCHEMBL9920430
• CCG-40393
• 1H-1,2,4-triazole-3-carboxylic acid ethyl ester

• MDL： MFCD19705874
• Inchi： 1S/C5H7N3O2/c1-2-10-5(9)4-6-3-7-8-4/h3H,2H2,1H3,(H,6,7,8)
• InChI Key： DHZYWCBUDKTLGD-UHFFFAOYSA-N
• SMILES： O(C(C1=NC=NN1)=O)CC

Computed Properties

• Exact Mass: 141.05391
• Monoisotopic Mass: 141.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 288.7±23.0 °C at 760 mmHg
• Flash Point: 128.4±22.6 °C
• Refractive Index: 1.524
• PSA: 67.87
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

ethyl 1H-1,2,4-triazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 1H-1,2,4-triazole-5-carboxylate

Comprehensive Overview of Ethyl 1H-1,2,4-Triazole-5-Carboxylate (CAS No. 64922-04-9)

Ethyl 1H-1,2,4-triazole-5-carboxylate (CAS No. 64922-04-9) is a versatile heterocyclic compound widely utilized in pharmaceutical, agrochemical, and material science research. This 1,2,4-triazole derivative is characterized by its unique molecular structure, combining a carboxylate ester group with a triazole ring, which enhances its reactivity and applicability in synthetic chemistry. The compound's CAS number 64922-04-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, the demand for ethyl 1H-1,2,4-triazole-5-carboxylate has surged due to its role as a key intermediate in the synthesis of bioactive molecules. Its triazole core is particularly valued for its ability to mimic amide bonds, making it a popular choice in drug discovery programs targeting enzymes and receptors. Researchers frequently search for "synthesis of ethyl 1H-1,2,4-triazole-5-carboxylate" or "applications of CAS 64922-04-9," reflecting the compound's relevance in modern medicinal chemistry. The ester moiety further allows for facile derivatization, enabling the creation of libraries for high-throughput screening.

The compound's thermal stability and solubility profile (ethyl 1H-1,2,4-triazole-5-carboxylate solubility is often queried) make it suitable for diverse reaction conditions. Recent publications highlight its use in developing anticancer agents and antimicrobial compounds, aligning with global health priorities. Environmental scientists also explore its potential as a biodegradable chelating agent, addressing sustainability concerns in industrial processes. Analytical methods like HPLC and NMR for CAS 64922-04-9 purity assessment are frequently discussed in quality control forums.

From a commercial perspective, suppliers emphasize high-purity ethyl 1H-1,2,4-triazole-5-carboxylate to meet pharmaceutical GMP standards. The compound's storage conditions and shelf life are common procurement considerations, with anhydrous environments recommended for long-term stability. Patent analyses reveal growing IP activity around triazole carboxylate derivatives, particularly in kinase inhibitor formulations.

Emerging applications in crop protection chemicals demonstrate the agrochemical sector's interest in this scaffold. Its mode of action against fungal pathogens (ethyl triazole fungicide is a trending search term) is under investigation as an alternative to traditional azole fungicides. Material scientists likewise exploit its coordination chemistry for designing metal-organic frameworks (MOFs) with gas storage capabilities.

Regulatory databases confirm 64922-04-9 as compliant with major chemical inventories (TSCA, EINECS), facilitating global trade. Technical bulletins often address scaling up ethyl 1H-1,2,4-triazole-5-carboxylate production, reflecting industrial interest in cost-effective synthesis routes. The compound's spectral data (IR, MS) remains a frequently requested reference among analytical chemists.

Future research directions may explore nanocarrier conjugation of this triazole derivative for targeted drug delivery, a hot topic in nanomedicine. Its structure-activity relationships continue to be decoded through computational chemistry approaches, with machine learning models predicting novel bioactive derivatives. As green chemistry gains traction, catalytic synthesis methods for CAS 64922-04-9 are expected to dominate academic investigations.